(2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C14H16ClNO3S/c15-11-4-1-3-10(7-11)8-20-9-13(17)16-6-2-5-12(16)14(18)19/h1,3-4,7,12H,2,5-6,8-9H2,(H,18,19)/t12-/m0/s1
• InChI Key: URQUGQNUPRKMAM-LBPRGKRZSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CSCC2=CC(=CC=C2)Cl)C(=O)O
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)CSCC2=CC(=CC=C2)Cl)C(=O)O
• Molecular Formula: C14H16ClNO3S
• Molecular Weight: 313.8 g/mol

Description

(2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid, also known as CP-154,526, is a synthetic compound that belongs to the class of pyrrolidine carboxylic acids. It is a selective antagonist of the corticotropin-releasing factor type 1 (CRF1) receptor, which is involved in the regulation of stress response and anxiety. In recent years, CP-154,526 has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of various disorders, such as anxiety, depression, and addiction.

Mechanism of Action

(2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid acts as a selective antagonist of the CRF1 receptor, which is involved in the regulation of stress response and anxiety. By blocking the CRF1 receptor, (2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid reduces the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is responsible for the release of stress hormones. This leads to a reduction in anxiety and stress-related behaviors.
Biochemical and Physiological Effects:
(2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid has been shown to have several biochemical and physiological effects. In preclinical studies, it has been shown to reduce anxiety and stress-related behaviors, improve cognitive function, and enhance the effects of antidepressants. It has also been shown to have anti-addictive effects, particularly in the context of drug-seeking behavior.

Advantages and Limitations for Lab Experiments

One of the major advantages of (2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid in lab experiments is its selectivity for the CRF1 receptor. This allows for more precise investigation of the role of the CRF1 receptor in various disorders. However, one limitation is that (2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid has a relatively short half-life, which may limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on (2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid. One area of interest is the potential use of (2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of more selective and potent CRF1 receptor antagonists for use in clinical settings. Additionally, further research is needed to fully understand the mechanisms underlying the anxiolytic, antidepressant, and anti-addictive effects of (2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid.

Synthesis Methods

The synthesis of (2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid involves several steps. The starting material is L-proline, which is converted into the corresponding N-Boc-protected pyrrolidine derivative. The N-Boc group is then removed, and the resulting compound is treated with thioacetic acid to form the thioester intermediate. The thioester is then reacted with 3-chlorobenzyl bromide in the presence of a base to yield (2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid.

Scientific Research Applications

(2S)-1-[2-[(3-chlorophenyl)methylsulfanyl]acetyl]pyrrolidine-2-carboxylic acid has been extensively studied for its potential therapeutic applications in various disorders. In preclinical studies, it has been shown to have anxiolytic, antidepressant, and anti-addictive effects. It has also been investigated for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.